Cas no 2287299-36-7 ((7-Chloroquinazolin-4-yl)hydrazine;hydrochloride)

• Product Name: (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride
• CAS No: 2287299-36-7
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 6447320
• PubChem ID: 137943273
• Update Time: 2025-06-09

(7-Chloroquinazolin-4-yl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6736410
• 2287299-36-7
• (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride
• 7-chloro-4-hydrazinylquinazoline hydrochloride

• Inchi： 1S/C8H7ClN4.ClH/c9-5-1-2-6-7(3-5)11-4-12-8(6)13-10;/h1-4H,10H2,(H,11,12,13);1H
• InChI Key： HJJFLLHZPJZIBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=CN=C2C=1)NN.Cl

Computed Properties

• Exact Mass: 230.0126017g/mol
• Monoisotopic Mass: 230.0126017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride

Introduction to (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride (CAS No. 2287299-36-7)

(7-Chloroquinazolin-4-yl)hydrazine;hydrochloride (CAS No. 2287299-36-7) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, a derivative of quinazoline, is known for its potential applications in the development of novel therapeutic agents, particularly in the treatment of various diseases. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug synthesis and formulation.

The quinazoline scaffold is a versatile core structure that has been extensively studied for its biological activities. It is known to exhibit a wide range of pharmacological properties, including antitumor, anti-inflammatory, and antiviral activities. The introduction of a chloro substituent at the 7-position of the quinazoline ring can significantly influence the compound's biological profile, often enhancing its potency and selectivity.

Recent research has focused on the development of (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride as a potential lead compound for various therapeutic applications. One notable area of interest is its use in the treatment of cancer. Studies have shown that this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride exhibited potent antiproliferative activity against several human cancer cell lines, including those derived from lung, breast, and colon cancers.

In addition to its antitumor properties, (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation and promoting tissue repair. A study published in *Medicinal Research Reviews* highlighted the anti-inflammatory effects of (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride in both in vitro and in vivo models.

The hydrochloride salt form of (7-Chloroquinazolin-4-yl)hydrazine is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. These properties are crucial for ensuring consistent drug delivery and bioavailability. Moreover, the salt form can enhance the compound's pharmacokinetic profile, leading to better therapeutic outcomes. A study published in *Pharmaceutical Research* evaluated the pharmacokinetics and pharmacodynamics of (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride in animal models, demonstrating its favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride involves several well-established chemical reactions. The key steps typically include the formation of the quinazoline ring followed by the introduction of the chloro substituent at the 7-position. The hydrazine moiety is then introduced through a nucleophilic substitution reaction. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for research and development purposes.

Despite its promising therapeutic potential, further studies are needed to fully understand the mechanisms of action and safety profile of (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride. Preclinical studies are ongoing to evaluate its efficacy and safety in various disease models. Clinical trials will be essential to determine its therapeutic benefits and potential side effects in human patients.

In conclusion, (7-Chloroquinazolin-4-yl)hydrazine;hydrochloride (CAS No. 2287299-36-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a novel therapeutic agent. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.